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Abstract
This document provides a comprehensive overview of the manufacturing protocol for

Strontium-82/Rubidium-82 (Sr-82/Rb-82) generators, a critical source of the positron-emitting

radionuclide Rubidium-82 used in Positron Emission Tomography (PET) for myocardial

perfusion imaging. The protocol encompasses the production of the parent isotope Strontium-
82, the assembly and loading of the generator, and rigorous quality control testing to ensure

the final product's safety and efficacy for clinical use. Detailed experimental procedures and

quantitative data are presented to guide researchers and professionals in the development and

manufacturing of these essential medical devices.

Introduction
The Strontium-82/Rubidium-82 generator system is a cornerstone of nuclear cardiology,

providing on-demand access to the short-lived (half-life of 75 seconds) positron-emitting

radionuclide, Rubidium-82.[1] This allows for rapid myocardial perfusion imaging with lower

radiation exposure to the patient compared to other isotopes. The manufacturing of these

generators is a multi-stage process that demands strict adherence to cGMP (current Good

Manufacturing Practices) to ensure the production of a sterile, non-pyrogenic, and safe final

product. This document outlines the key stages of production, from the generation of

Strontium-82 to the final quality control of the eluted Rubidium-82 chloride injection.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1233234?utm_src=pdf-interest
https://www.benchchem.com/product/b1233234?utm_src=pdf-body
https://www.benchchem.com/product/b1233234?utm_src=pdf-body
https://www.benchchem.com/product/b1233234?utm_src=pdf-body
https://www.benchchem.com/product/b1233234?utm_src=pdf-body
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://www.benchchem.com/product/b1233234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium-82 Production
The parent radionuclide, Strontium-82 (half-life of 25.34 days), is produced via proton

bombardment of a rubidium target.[2][3] This process is typically carried out in a cyclotron.

Production Reaction:

The primary nuclear reaction for the production of Strontium-82 is:

85Rb(p, 4n) -> 82Sr[4]

This reaction involves irradiating a Rubidium (specifically the 85Rb isotope) target with high-

energy protons (typically 40-70 MeV).[4]

Post-Irradiation Processing:

Following irradiation, the Strontium-82 must be chemically separated and purified from the

remaining rubidium target material and other potential radionuclidic impurities. This is a critical

step to ensure the purity of the Sr-82 loaded onto the generator. The purification process

generally involves dissolution of the target and subsequent ion exchange chromatography to

isolate the strontium isotopes.[2]

Sr-82/Rb-82 Generator Manufacturing
The manufacturing of the Sr-82/Rb-82 generator can be broken down into three primary

stages: preparation of the tin oxide column, leak testing of the generator column, and loading of

the generator with Strontium-82.[5][6]

Experimental Protocol: Preparation of the Tin Oxide
Column
The heart of the Sr-82/Rb-82 generator is a column containing a stationary phase that

selectively retains the parent Sr-82 while allowing the daughter Rb-82 to be eluted. Hydrous tin

oxide (or stannic oxide) is the most commonly used adsorbent for this purpose.[7]

Materials:

Hydrous tin oxide (SnO₂)
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Generator column housing (typically stainless steel)

Frits/filters

0.1 N NH₄OH/NH₄Cl buffer

2 M Sodium Chloride (NaCl) solution

0.9% Sodium Chloride Injection, USP (additive-free)

Sterile water for irrigation, USP

Procedure:

Sieving of Tin Oxide: An excess of hydrous tin oxide is sieved to obtain a uniform particle

size, which is crucial for consistent flow dynamics within the column.

Column Packing: The generator column is carefully packed with the prepared hydrous tin

oxide. This is typically done as a slurry in a buffer solution (e.g., 0.1 N NH₄OH/NH₄Cl) to

ensure a homogenous and tightly packed bed.

Column Washing and Equilibration: The packed column is then washed extensively with

sterile, pyrogen-free solutions. This includes:

A buffer solution to remove any unbound tin oxide particles.

A high concentration salt solution (e.g., 2 M NaCl) to saturate the cation exchange sites

with sodium ions.[8]

Finally, the column is flushed with additive-free 0.9% Sodium Chloride Injection, USP, to

equilibrate the column to the eluent that will be used for Rb-82 elution.[8]

Experimental Protocol: Generator Column Leak Test
Ensuring the integrity of the generator column is a critical safety measure to prevent any

leakage of radioactive material.

Procedure:
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The outlet of the assembled generator column is capped.

A static pressure of an inert gas, such as argon, is applied to the column inlet (e.g., 50 psi).

The entire column is submerged in a beaker of sterile water.

The column is observed for any bubble formation, which would indicate a leak. Any column

that fails this test must be discarded.[8]

Experimental Protocol: Loading of Strontium-82
This stage involves the careful loading of the purified Strontium-82 onto the prepared tin oxide

column. This process is performed in a shielded hot cell to protect personnel from radiation

exposure.

Procedure:

The purified Strontium-82, typically in a dilute hydrochloric acid solution, is neutralized with

a suitable buffer (e.g., 0.5 M Tris buffer) to a pH compatible with the tin oxide column.[8]

The buffered Sr-82 solution is then slowly passed through the prepared and leak-tested

generator column at a controlled flow rate (e.g., 2 mL/h).[8] The tin oxide selectively adsorbs

the Sr-2+ ions.

Following the loading, the column is washed with a large volume of additive-free 0.9%

Sodium Chloride Injection, USP, to remove any unbound Sr-82 or other impurities.[8]

Quality Control of the Rubidium-82 Eluate
Rigorous quality control testing of the Rubidium-82 eluate is mandatory before it can be

administered to patients. These tests are performed daily before the first patient elution.

Experimental Protocol: Strontium-82 and Strontium-85
Breakthrough Test
This is the most critical quality control test to ensure that unacceptable levels of the parent

radionuclide (Sr-82) and its co-produced impurity (Sr-85) are not eluted with the Rb-82.
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Materials:

Dose calibrator

Stoppered glass vial

Lead pot for shielding

Procedure:

Elution: Elute the generator with 50 mL of additive-free 0.9% Sodium Chloride Injection, USP,

at a rate of 50 mL/min and collect the eluate in a stoppered glass vial.[7] Note the exact time

of the end of elution (E.O.E.).

Rb-82 Activity Measurement: Immediately measure the activity of the collected Rb-82 in a

dose calibrator. Correct this reading for decay back to the E.O.E.[7]

Decay Period: Allow the collected eluate to stand for at least one hour in a lead shield to

allow for the complete decay of the short-lived Rb-82.[2]

Strontium Activity Measurement: After the decay period, measure the remaining activity in

the vial using the dose calibrator. This reading represents the combined activity of Sr-82 and

Sr-85.

Calculation of Breakthrough: The breakthrough of Sr-82 and Sr-85 is then calculated as a

ratio of their activity to the initial activity of Rb-82 at E.O.E. and is typically expressed in µCi

of Strontium per mCi of Rubidium. The specific calculations will depend on the calibration

factors for the dose calibrator used.[1]

Other Quality Control Tests
In addition to the breakthrough test, the following quality control tests are also performed on the

Rb-82 eluate:

pH: The pH of the eluate should be within a specific range (typically 4.0 to 8.0).[9]

Radionuclidic Purity: The eluate is checked for the presence of other radionuclidic impurities.

The gamma-ray spectrum should show photopeaks at 511 keV and 777 keV, characteristic
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of Rb-82.[9]

Sterility and Pyrogenicity: The eluate must be sterile and non-pyrogenic. These tests are

often performed retrospectively due to the short half-life of Rb-82.[5]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the manufacturing

and quality control of Sr-82/Rb-82 generators.

Table 1: Strontium-82 Production and Specifications

Parameter Value Reference

Production Method
Proton bombardment of

Rubidium target
[2][3]

Nuclear Reaction 85Rb(p, 4n)82Sr [4]

Proton Energy 40-70 MeV [4]

Half-life 25.34 days [2]

Chemical Form
Strontium (Sr²⁺) chloride in

0.05–0.5 N HCl
[2]

Specific Activity >25 mCi/mg (>925 MBq/mg) [3]

Radionuclidic Purity >99% (excluding Strontium-85) [3]

Table 2: Rubidium-82 Eluate Quality Control Specifications
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Parameter Specification Limit Reference

Sr-82 Breakthrough ≤ 0.02 µCi Sr-82 / mCi Rb-82 [1][2]

Sr-85 Breakthrough ≤ 0.2 µCi Sr-85 / mCi Rb-82 [1][2]

Alert Limit for Sr-82 0.002 µCi Sr-82 / mCi Rb-82 [4][7]

Alert Limit for Sr-85 0.02 µCi Sr-85 / mCi Rb-82 [4][7]

pH 4.0 - 8.0 [9]

Tin (Sn) Content ≤ 1 µg/mL [2]

Bacterial Endotoxins
≤ 175/V USP Endotoxin

Units/mL
[9]

Table 3: Physical Characteristics of Rubidium-82

Parameter Value Reference

Half-life 75 seconds [1]

Decay Mode
Positron Emission (95.5%),

Electron Capture (4.5%)
[10]

Principal Gamma Emissions
511 keV (Annihilation), 777

keV
[9]

Recommended Single Dose 30 - 60 mCi (1110 - 2220 MBq) [7]
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Figure 1: Sr-82/Rb-82 Generator Manufacturing Workflow
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Caption: Sr-82/Rb-82 Generator Manufacturing Workflow
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Figure 2: Daily Quality Control Workflow for Rb-82 Eluate
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Caption: Daily Quality Control Workflow for Rb-82 Eluate
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Conclusion
The manufacturing of Strontium-82/Rubidium-82 generators is a complex process that

requires expertise in radiochemistry, nuclear physics, and pharmaceutical manufacturing.

Adherence to detailed and validated protocols is essential to ensure the production of a safe

and effective product for clinical use. The information provided in this document serves as a

comprehensive guide for professionals involved in the research, development, and

manufacturing of these vital medical devices. Continuous monitoring of quality control

parameters, particularly Strontium breakthrough, is paramount to patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233234#manufacturing-protocol-for-strontium-82-
rubidium-82-generators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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